Cas no 74897-69-1 (2-Butanone,1-cyclohexyl-3-ethoxy-)
74897-69-1 structure
Product Name:2-Butanone,1-cyclohexyl-3-ethoxy-
CAS No:74897-69-1
MF:C12H22O2
MW:198.301884174347
CID:557279
PubChem ID:552107
Update Time:2025-04-19
2-Butanone,1-cyclohexyl-3-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,1-cyclohexyl-3-ethoxy-
- 1-Cyclohexyl-3-ethoxy-2-butanone
- 1-cyclohexyl-3-ethoxybutan-2-one
- OSUQBOYBODOLJQ-UHFFFAOYSA-N
- 74897-69-1
- DTXSID70338943
- 1-Cyclohexyl-3-ethoxy-butan-2-one
- 1-Cyclohexyl-3-ethoxy-2-butanone #
-
- Inchi: 1S/C12H22O2/c1-3-14-10(2)12(13)9-11-7-5-4-6-8-11/h10-11H,3-9H2,1-2H3
- InChI Key: OSUQBOYBODOLJQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C)C(CC1CCCCC1)=O
Computed Properties
- Exact Mass: 198.161979940g/mol
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3Ų
2-Butanone,1-cyclohexyl-3-ethoxy- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
74897-69-1 (2-Butanone,1-cyclohexyl-3-ethoxy-) Related Products
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